Benzyl piperazine-D7 diHCl
Overview
Description
Benzyl piperazine-D7 diHCl, also known as BZP-d7 hydrochloride (CRM), is an amphetamine analog used illicitly for its euphoriant and stimulant effects . It is a stable-labeled internal standard suitable for benzyl piperazine testing or isotope dilution methods by GC/MS or LC/MS for clinical toxicology, urine drug testing, or forensic analysis .
Synthesis Analysis
The synthesis of piperazine derivatives, including Benzyl piperazine-D7 diHCl, has been a focus of recent research . Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The molecular formula of Benzyl piperazine-D7 diHCl is C11H18Cl2N2 . The InChIKey, a unique identifier for the compound, is BBUJLUKPBBBXMU-JQGXLDKISA-N . The compound has a molecular weight of 256.22 g/mol .Physical And Chemical Properties Analysis
Benzyl piperazine-D7 diHCl has a molecular weight of 256.22 g/mol . It has a hydrogen bond donor count of 3 and a hydrogen bond acceptor count of 2 . The compound has a rotatable bond count of 2 . Its exact mass is 255.1286412 g/mol , and its monoisotopic mass is also 255.1286412 g/mol . The topological polar surface area is 15.3 Ų .Scientific Research Applications
Antimicrobial Polymers
While not directly related to the compound itself, piperazine-based antimicrobial polymers have gained attention. These polymers incorporate piperazine moieties to combat microbial infections in biomedical applications, healthcare products, water purification systems, and food packaging . Benzyl piperazine-D7 could contribute to similar research by providing labeled analogs for polymer synthesis.
Catalysis and Metal-Organic Frameworks (MOFs)
Piperazine ring-based compounds, including deuterated variants, have been explored in catalysis and MOFs. Their structural rigidity and functional groups make them suitable for designing efficient catalysts or as building blocks in MOFs with tunable properties . Benzyl piperazine-D7 may play a role in enhancing catalytic activity or adsorption properties within MOFs.
Mechanism of Action
Target of Action
Benzyl Piperazine-D7 diHCl, often referred to as BZP, primarily targets the serotonergic and dopaminergic receptor systems . It has been shown to have a mixed mechanism of action, acting in a similar fashion to MDMA .
Mode of Action
BZP has amphetamine-like actions on the serotonin reuptake transporter . This increases serotonin concentrations in the extracellular fluids surrounding the cell, thereby increasing activation of the surrounding serotonin receptors .
Biochemical Pathways
The primary biochemical pathway affected by BZP is the serotonergic pathway . By increasing serotonin concentrations in the extracellular fluids, BZP enhances the activation of serotonin receptors, leading to the observed euphoriant and stimulant effects .
Pharmacokinetics
It is known that bzp is metabolized in the liver and excreted renally . The elimination half-life of BZP is approximately 5.5 hours .
Result of Action
The result of BZP’s action is a stimulant effect , with users often experiencing a state of euphoria . The effects of BZP are similar to amphetamine, although BZP’s dosage is roughly 10 times higher by weight . Adverse effects have been reported following its use, including acute psychosis, renal toxicity, and seizures .
Future Directions
Benzyl piperazine-D7 diHCl is a chemical compound used in scientific research. It offers unique properties for studying neurological functions and drug interactions.
Relevant Papers A review paper titled “Piperazine based antimicrobial polymers: a review” provides an insight into the current and future perspective for the development of piperazine-based antimicrobial polymers . Another paper titled “Recommended methods for the Identification and Analysis of Piperazines in Seized Materials” provides a comprehensive overview of the methods for identifying and analyzing piperazines .
properties
IUPAC Name |
1-[dideuterio-(2,3,4,5,6-pentadeuteriophenyl)methyl]piperazine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2.2ClH/c1-2-4-11(5-3-1)10-13-8-6-12-7-9-13;;/h1-5,12H,6-10H2;2*1H/i1D,2D,3D,4D,5D,10D2;; |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BBUJLUKPBBBXMU-JQGXLDKISA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)CC2=CC=CC=C2.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1=C(C(=C(C(=C1[2H])[2H])C([2H])([2H])N2CCNCC2)[2H])[2H].Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18Cl2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001344948 |
Source
|
| Record name | 1-Benzylpiperazine-d7 dihydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001344948 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzyl piperazine-D7 diHCl | |
CAS RN |
1141738-08-0 |
Source
|
| Record name | 1-Benzylpiperazine-d7 dihydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001344948 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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